N-(6-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)furan-2-carboxamide

• IUPAC Name: N-[6-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]sulfanylpyridazin-3-yl]furan-2-carboxamide
• InChI: InChI=1S/C19H16N4O5S/c24-17(20-9-12-3-4-13-15(8-12)28-11-27-13)10-29-18-6-5-16(22-23-18)21-19(25)14-2-1-7-26-14/h1-8H,9-11H2,(H,20,24)(H,21,22,25)
• InChI Key: WGHBMFWHQHDPMC-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CSC3=NN=C(C=C3)NC(=O)C4=CC=CO4
• Molecular Formula: C19H16N4O5S
• Molecular Weight: 412.4 g/mol

Description

N-(6-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H16N4O5S and its molecular weight is 412.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Molecular Modifications

Research on structurally related compounds emphasizes the diversity of synthesis techniques and molecular modifications to explore pharmacological potentials and chemical properties. For instance, the synthesis of novel 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones illustrates complex synthetic pathways involving ester functionalities, ketoesters, and intramolecular cyclization, showcasing the chemical versatility and potential for structural modification of related compounds (Gani Koza et al., 2013).

Antiprotozoal and Anti-inflammatory Applications

Research into structurally similar compounds has shown significant bioactivity, including antiprotozoal and anti-inflammatory properties. For example, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines were synthesized and demonstrated strong DNA affinities and in vitro activity against T. b. rhodesiense and P. falciparum, suggesting potential for antiprotozoal therapy (M. Ismail et al., 2004). Another study highlighted the anti-inflammatory efficacy of non-carboxylic antiinflammatory compounds, including furan, thiophene, and pyrrole carboxamides, further underscoring the therapeutic relevance of compounds within this chemical space (J. Robert et al., 1995).

Bio-imaging Applications

A phenoxazine-based fluorescence chemosensor was developed for the detection of Cd2+ and CN− ions, showcasing the utility of structurally related compounds in bio-imaging. This chemosensor was successfully demonstrated as a biomarker for detecting Cd2+ in live cells and zebrafish larvae, highlighting its potential for environmental monitoring and biological research (P. Ravichandiran et al., 2020).